Cas no 805237-76-7 (Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-)
805237-76-7 structure
Product Name:Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-
CAS No:805237-76-7
MF:C13H11ClF3NS
MW:305.746351480484
CID:705514
PubChem ID:23614514
Update Time:2025-04-19
Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-
- 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
- 805237-76-7
- SCHEMBL4854310
- [rac]-5-(1-Chloro-ethyl)-4-methyl-2-(4-trifluoromethyl-phenyl)-thiazole
- [rac)-5-(1-chloro-ethyl)-4-methyl-2-(4-trifluoromethyl-phenyl)-thiazole
- DTXSID80635172
-
- Inchi: 1S/C13H11ClF3NS/c1-7(14)11-8(2)18-12(19-11)9-3-5-10(6-4-9)13(15,16)17/h3-7H,1-2H3
- InChI Key: BPQNEPAKOBEZCX-UHFFFAOYSA-N
- SMILES: ClC(C)C1=C(C)N=C(C2C=CC(C(F)(F)F)=CC=2)S1
Computed Properties
- Exact Mass: 305.0252827g/mol
- Monoisotopic Mass: 305.0252827g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 41.1Ų
Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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